N-(2-furylmethyl)-N'-[1-(4-methoxybenzoyl)azepan-3-yl]urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[1-(4-methoxybenzoyl)azepan-3-yl]urea
• InChI: InChI=1S/C20H25N3O4/c1-26-17-9-7-15(8-10-17)19(24)23-11-3-2-5-16(14-23)22-20(25)21-13-18-6-4-12-27-18/h4,6-10,12,16H,2-3,5,11,13-14H2,1H3,(H2,21,22,25)
• InChI Key: OINAHDGQLCRLIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCCCC(C2)NC(=O)NCC3=CC=CO3
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

This compound is a derivative of N-(4-methoxybenzyl)-N'-(5-nitro-1,3-thiazol-2-yl)urea (AR-A014418), a known glycogen synthase kinase 3β (GSK-3β) inhibitor. It has been explored for various biochemical applications, including its potential use in positron emission tomography (PET) studies and pharmacological evaluations.

Synthesis Analysis

The synthesis of related compounds typically involves the reaction of appropriate precursors under controlled conditions. For example, in the synthesis of AR-A014418, key steps included the reaction of desmethyl AR-A014418 with [(11)C]CH(3)I and the preparation of the desmethyl precursor through a novel one-pot reaction involving 2-amino-5-nitrothiazole and TMS-protected 4-hydroxybenzylisocyanate (Vasdev et al., 2005).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by X-ray crystallography and other spectroscopic techniques. The molecules are typically planar due to the presence of intramolecular N–H···O hydrogen bonds, as seen in related studies (Lough et al., 2010).

Chemical Reactions and Properties

The chemical properties of such urea derivatives are influenced by their molecular structure. The presence of functional groups like nitro-thiazole and methoxybenzyl groups can dictate the reactivity of the compound in various chemical reactions. The planarity and hydrogen bonding patterns also play a crucial role in their chemical behavior.

Physical Properties Analysis

Physical properties like solubility, melting point, and crystalline structure are determined through analytical techniques like X-ray diffraction, NMR, and IR spectroscopy. These properties are crucial for understanding the compound's behavior in different environments and its potential applications.

Chemical Properties Analysis

Chemical properties include reactivity, stability, and interaction with other compounds. These properties are explored through various reactions and studies, such as the synthesis of labeled compounds for PET studies or exploring their potential as inhibitors in biochemical pathways (Vasdev et al., 2005).

Scientific Research Applications

Synthesis and Biological Importance of Urea Derivatives

Urea derivatives, including those with complex structures like N-(2-furylmethyl)-N'-[1-(4-methoxybenzoyl)azepan-3-yl]urea, have a broad spectrum of biological activities. These compounds are significant in medicinal chemistry, where they serve as potential therapeutic agents. The synthesis methodologies and chemical reactions involved in creating urea derivatives highlight their importance in drug design, demonstrating their role in modulating selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. For instance, urease inhibitors derived from urea compounds are explored for their potential in treating gastric and urinary tract infections caused by ureolytic bacteria. These inhibitors target the enzyme urease, which catalyzes the hydrolysis of urea, thus playing a critical role in the pathogenesis of infections caused by Helicobacter pylori and Proteus species (M. Rosales-Hernández et al., 2022; Paulina Kosikowska & Łukasz Berlicki, 2011).

Agricultural and Environmental Applications

In agriculture, urea derivatives are explored for their role in enhancing nitrogen use efficiency in crops. Urea is a critical nitrogen source in fertilizers, and its derivatives can potentially improve the utilization of nitrogen by plants, reducing environmental pollution and increasing crop yields. The study of urea metabolism and regulation by rumen bacterial urease in ruminants also highlights the agricultural relevance of urea derivatives. They play a role in improving the efficiency of urea utilization, which is essential for the protein requirements of ruminants (A. T. M. A. Choudhury & I. Kennedy, 2004; D. Jin et al., 2018).

Materials Science

In materials science, urea and its derivatives are used in the synthesis of polymers and as components in various formulations, demonstrating the versatility of urea-based compounds in creating materials with specific properties. The synthesis of polymers using divalent metal salts of p-aminobenzoic acid as starting materials showcases the potential of urea derivatives in materials science (H. Matsuda, 1997).